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Compound of Interest |

Compound Name: 2-(2-Chloroethoxy)phenol
CAS No.: 4792-79-4
Cat. No.: B8755902

Executive Summary: The "Zero-Emission™ Mandate

As a Senior Application Scientist, | cannot overstate this: 2-(2-Chloroethoxy)phenol (CAS
13042-54-1) is not merely "organic waste." It is a halogenated phenolic ether. This structural
duality dictates a strict disposal protocol. The chlorine atom renders it unsuitable for standard
fuel blending (unless specifically permitted) and demands high-temperature incineration to
prevent the formation of dioxins or incomplete combustion byproducts. Furthermore, the
phenolic moiety presents acute aquatic toxicity risks, making drain disposal a violation of
federal (EPA) and international environmental standards.

This guide replaces generic advice with a self-validating, field-proven workflow designed to
protect your facility’'s compliance status and your team’s safety.

Part 1: Chemical Profile & Hazard Logic

Understanding the why ensures adherence to the how.
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Property Data / Characteristic Operational Implication

) Dual Hazard: Corrosive/Irritant
_ Phenol ring + Chloroethyl ether _ _
Chemical Structure (Phenol) + Alkylating Potential

tail
(Chloro-ether).

CRITICAL: Must NOT be
mixed with non-halogenated

solvents (e.g., Acetone,

Waste Classification Halogenated Organic ) N
Ethanol) if your facility
separates them to reduce
disposal costs.

May crystallize in cool labs.

Physical State Liquid or Low-Melting Solid Disposal method depends on

state at time of disposal.

Classified as Ignitable (if
Flash Point > 90°C (Combustible) <60°C) or Combustible. Keep

away from oxidizers.[1]

Peroxide Risk: Low but non-
. ] zero. Test for peroxides if the
Reactivity Ether Linkage )
container has been opened

>12 months.

Part 2: Pre-Disposal Validation (The "Self-
Validating" System)

Before moving the chemical to waste, perform these three checks. If any check fails, STOP and
remediate.

e The Phase Check:
o Is the substance solid or liquid?
o Liquid: Go to Stream A (Halogenated Solvent Carboy).

o Solid: Go to Stream B (Solid Hazardous Waste Bin).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC120192500&productDescription=GUAIACOL%2C+99%2B%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8755902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Why? Pouring solids into a carboy creates "sludge” that clogs waste contractor pumps,
leading to rejection fees.

e The Oxidizer Check:
o Was this used with Nitric Acid, Perchloric Acid, or Hydrogen Peroxide?

o Yes: Test pH and check for heat generation. Neutralize oxidizers before combining with
organic waste.

o Why? Mixing phenols with strong oxidizers can trigger rapid exothermic nitration or
oxidation, causing carboy over-pressurization (explosions).

e The Peroxide Check:
o Is the bottle >1 year old and patrtially full?

o Action: Use a starch-iodide strip. If positive (>100 ppm), contact EHS for stabilization. Do
not move or agitate vigorously.

Part 3: Step-by-Step Disposal Workflow
Stream A: Liquid Waste (Pure or Solution)

Primary Destination: Halogenated Organic Waste Carboy (Red Tag/Label).

o Select Container: Use a High-Density Polyethylene (HDPE) or glass carboy. Ensure it is
rated for halogenated solvents.[2][3]

e Segregation:
o DO: Mix with Chloroform, Dichloromethane (DCM), or other chlorinated solvents.
o DO NOT: Mix with aqueous acidic waste (unless pH adjusted) or strong oxidizers.
e Transfer:

o Place carboy in secondary containment (tray).
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o Use a funnel with a splash guard.

o Pour slowly to avoid "glugging” and splashing.

e Labeling:
o Complete the Hazardous Waste Tag.
o Must List: "2-(2-Chloroethoxy)phenol”.[4]

o Check Box: "Halogenated" and "Toxic".

Stream B: Solid Waste (Contaminated Debris/Pure Solid)

Primary Destination: Solid Hazardous Waste Bin (Yellow/Black Bag).

Containment: Place the solid chemical or contaminated wipes/gloves into a clear, sealable
polyethylene bag (4-6 mil thickness).

Sealing: Twist and tape the bag neck (Gooseneck seal) to prevent vapor release.

Secondary Container: Place the sealed bag into the lab's designated "Solid Hazardous
Waste" drum or pail.

Labeling: Ensure the drum log includes the approximate weight of 2-(2-
Chloroethoxy)phenol added.

Part 4: Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision points for compliant disposal.
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Waste: 2-(2-Chloroethoxy)phenol

Check Physical State

Liquid Waste Stream Solid Waste Stream

Mixed with Oxidizers?

Container: Double Bagged
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Neutralize/Quench
(Consult EHS)
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Figure 1: Decision matrix for the segregation and packaging of 2-(2-Chloroethoxy)phenol

waste.

Part 5: Emergency Response (Spill Management)

If a spill occurs (>50 mL), immediate action is required to prevent surface contamination and

vapor inhalation.

Evacuate & Ventilate: Clear the immediate area. Open fume hood sashes to max safe height
to exhaust vapors.

PPE Upgrade: Wear Nitrile gloves (double layer) or Silver Shield® laminate gloves. Standard
latex is permeable to halogenated phenols. Wear safety goggles.

Absorb:

o Use Vermiculite or Universal Spill Pads.

o Pro-Tip: Do not use standard paper towels for large spills; they increase surface area for
evaporation.

Decontaminate:

o After removing bulk material, scrub the surface with a soap/water solution.

o Check pH of the surface to ensure no acidic phenol residue remains.

Disposal of Debris: All spill cleanup materials must go into Stream B (Solid Hazardous
Waste).

Part 6: Regulatory Framework & Compliance

EPA RCRA Status: While not always explicitly listed with a "P" or "U" code (unless as a
commercial chemical product, check U048 for generic chlorophenols if applicable), it is a
Characteristic Waste if it exhibits toxicity (D043 - Vinyl Chloride precursor potential) or
Ignitability (D001).
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o Best Practice: Always classify as Halogenated Solvent Waste (EPA Waste Code F0O02 or
D001 depending on mixture).

» Drain Disposal:Strictly Prohibited. 40 CFR 403.5 prohibits discharge of pollutants that cause
pass-through or interference, and phenolic compounds are heavily regulated in municipal
wastewater permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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